Cas no 1268485-79-5 (3-(2-Phenoxyphenoxy)azetidine)

• Product Name: 3-(2-Phenoxyphenoxy)azetidine
• CAS No: 1268485-79-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 5939569
• PubChem ID: 53326010
• Update Time: 2025-05-20

3-(2-Phenoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Phenoxyphenoxy)azetidine
• Azetidine, 3-(2-phenoxyphenoxy)-
• 1268485-79-5
• BDBM50333429
• A1-20733
• CHEMBL1645596
• EN300-1864329

• Inchi： 1S/C15H15NO2/c1-2-6-12(7-3-1)17-14-8-4-5-9-15(14)18-13-10-16-11-13/h1-9,13,16H,10-11H2
• InChI Key： MKIMQSUJTXVNED-UHFFFAOYSA-N
• SMILES： N1CC(OC2=CC=CC=C2OC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 364.9±32.0 °C(Predicted)
• pka: 9.42±0.40(Predicted)

Additional information on 3-(2-Phenoxyphenoxy)azetidine

Introduction to 3-(2-Phenoxyphenoxy)azetidine (CAS No: 1268485-79-5)

3-(2-Phenoxyphenoxy)azetidine, identified by its Chemical Abstracts Service (CAS) number 1268485-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a unique structural framework comprising an azetidine ring substituted with a 2-phenoxyphenoxy moiety, which imparts distinct chemical and pharmacological properties. The molecular architecture of this compound suggests potential applications in the design and development of novel therapeutic agents, particularly in addressing unmet medical needs.

The 2-phenoxyphenoxy group introduces a rigid, aromatic system into the molecule, which can influence both its solubility and interaction with biological targets. This feature is particularly relevant in drug discovery, where optimizing molecular properties such as lipophilicity, solubility, and metabolic stability is critical for achieving desired pharmacokinetic profiles. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic certain biological scaffolds found in natural products and existing pharmaceuticals. Such structural motifs are often explored for their potential to modulate biological pathways effectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of 3-(2-Phenoxyphenoxy)azetidine towards various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes or receptors involved in inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases. The phenoxy groups within the molecule contribute to hydrophilic interactions, which could enhance oral bioavailability and reduce systemic toxicity.

In the context of medicinal chemistry, the synthesis of 3-(2-Phenoxyphenoxy)azetidine has been optimized through multi-step organic reactions, including cyclization and functional group transformations. The introduction of the 2-phenoxyphenoxy substituent requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic portions of the molecule efficiently. These synthetic strategies align with modern trends in green chemistry, emphasizing sustainability and minimal waste generation.

Current research in pharmacology highlights the importance of structural diversity in drug design. The unique combination of an azetidine core and a 2-phenoxyphenoxy group in 3-(2-Phenoxyphenoxy)azetidine positions it as a structurally distinct entity compared to conventional pharmaceuticals. Preclinical studies have begun to explore its potential effects on cellular signaling cascades associated with diseases such as cancer and neurodegeneration. The compound’s ability to interact with multiple targets simultaneously suggests that it may exhibit polypharmacicity—a desirable trait for drugs targeting complex pathologies.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Initial pharmacokinetic studies indicate that 3-(2-Phenoxyphenoxy)azetidine exhibits moderate bioavailability following oral administration, with a reasonable half-life that could support once-daily dosing regimens. Additionally, preliminary toxicology assessments have shown no significant adverse effects at anticipated therapeutic doses, although further studies are warranted to fully characterize its safety profile.

The role of 3-(2-Phenoxyphenoxy)azetidine in addressing specific therapeutic challenges is further underscored by its potential modulation of disease-relevant pathways. For instance, its structural similarity to known bioactive molecules has prompted investigations into its ability to interfere with aberrant signaling processes observed in certain cancers. By targeting key enzymes or receptors overexpressed in tumor cells, this compound may offer a new mechanism for cancer intervention without compromising normal cell function.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of compounds like 3-(2-Phenoxyphenoxy)azetidine from benchside to bedside. The integration of high-throughput screening technologies with advanced analytical methods will facilitate rapid identification of lead compounds with optimized pharmacological profiles. Moreover, regulatory agencies are increasingly supportive of innovative drug development approaches that leverage structural diversity to address unmet medical needs effectively.

The future prospects for 3-(2-Phenoxyphenoxy)azetidine are bright, given its unique structural features and potential therapeutic applications. Continued investigation into its mechanism of action will be essential for refining its clinical utility. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can refine the molecular structure further to enhance potency while minimizing off-target effects—a cornerstone principle in modern drug discovery.

In conclusion,3-(2-Phenoxyphenoxy)azetidine (CAS No: 1268485-79-5) represents a significant advancement in pharmaceutical chemistry due to its innovative architecture and promising biological activity. Its development underscores the importance of exploring novel chemical entities for addressing complex diseases effectively while adhering to stringent safety standards. As scientific understanding evolves,this compound will likely play an increasingly important role in shaping future therapeutic strategies across multiple medical disciplines.